3,6-Dibromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[4,3-b]pyridine

• IUPAC Name: 3,6-dibromo-1-(oxan-2-yl)pyrazolo[4,3-b]pyridine
• InChI: InChI=1S/C11H11Br2N3O/c12-7-5-8-10(14-6-7)11(13)15-16(8)9-3-1-2-4-17-9/h5-6,9H,1-4H2
• InChI Key: GMIYONNPCBCABV-UHFFFAOYSA-N
• Canonical SMILES: C1CCOC(C1)N2C3=C(C(=N2)Br)N=CC(=C3)Br
• Molecular Formula: C11H11Br2N3O
• Molecular Weight: 361.03 g/mol
• CAS No.: 1416713-57-9

Description

The compound “3,6-Dibromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[4,3-b]pyridine” is a complex organic molecule. It contains a pyrazolo[4,3-b]pyridine core, which is a type of nitrogen-containing heterocycle. It also has a tetrahydro-2H-pyran-2-yl group attached to it, which is a type of oxygen-containing heterocycle.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting from simpler building blocks. The exact method would depend on the specific reactions used to form the pyrazolo[4,3-b]pyridine and tetrahydro-2H-pyran-2-yl rings.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyrazolo[4,3-b]pyridine and tetrahydro-2H-pyran-2-yl rings. The presence of bromine atoms could potentially make the molecule quite heavy.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. The bromine atoms might be susceptible to nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of bromine atoms could potentially make the compound quite dense.

Scientific Research Applications

Synthesis and Catalytic Applications

The compound under discussion shares a structural similarity with pyrazolo[3,4-b]pyridines, a class of heterocyclic compounds known for their diverse applications in synthesis and catalysis. One study highlighted the utility of magnetically separable graphene oxide anchored with sulfonic acid as a novel catalyst for synthesizing pyrazolo[3,4-b]pyridine derivatives. This process underscores the potential for using related structures in facilitating green chemistry approaches and enhancing the efficiency of chemical reactions through novel catalytic systems (Zhang et al., 2016).

Biomedical Applications

Pyrazolo[3,4-b]pyridines, by extension, could be inferred to have biomedical implications. For instance, derivatives of pyrazolo[3,4-b]pyridines have been explored for their neurotropic activity, demonstrating anxiolytic and antidepressant effects without muscle relaxation at studied doses (Dashyan et al., 2022). Additionally, certain derivatives have shown promise as anticancer agents, indicating the potential for the compound to contribute to the development of novel therapeutics (Alam et al., 2018).

Corrosion Inhibition

Research on pyrazolo pyridine derivatives, including those with structural similarities to 3,6-Dibromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[4,3-b]pyridine, has demonstrated their effectiveness as corrosion inhibitors. These compounds have been found to exhibit significant inhibition activities against copper corrosion in hydrochloric acid systems, suggesting potential applications in protecting metals from corrosion (Sudheer & Quraishi, 2015).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. If it’s intended for use as a pharmaceutical, for example, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The future directions for research on this compound would depend on its intended use. If it’s a pharmaceutical, for example, future research might focus on optimizing its synthesis, improving its efficacy, or reducing its side effects.